![molecular formula C20H19BrN4OS B2716504 2-((6-(benzylamino)pyridazin-3-yl)thio)-N-(2-bromobenzyl)acetamide CAS No. 1358895-12-1](/img/structure/B2716504.png)
2-((6-(benzylamino)pyridazin-3-yl)thio)-N-(2-bromobenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(benzylamino)pyridazin-3-yl)thio)-N-(2-bromobenzyl)acetamide, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs. In
Scientific Research Applications
- The pyridazine and pyridazinone moieties in this compound have demonstrated antimicrobial properties. Researchers have explored its effectiveness against various pathogens, including bacteria, fungi, and viruses .
- Some pyridazinone derivatives exhibit antidepressant effects. These compounds may modulate neurotransmitter levels, such as serotonin and norepinephrine, in the brain .
- Compounds containing the pyridazine ring have been investigated for their potential as antihypertensive agents. They may act by relaxing blood vessels and reducing blood pressure .
- Researchers have explored the antitumor effects of pyridazinone derivatives. These compounds may interfere with cancer cell growth, induce apoptosis, or inhibit angiogenesis .
- The compound’s structure suggests potential antiplatelet activity. It may inhibit platelet aggregation, which is crucial for preventing thrombosis and cardiovascular events .
- Pyridazinone derivatives have been used as herbicides in agriculture. They disrupt plant growth processes, making them effective against weeds .
Antimicrobial Activity
Antidepressant Potential
Anti-Hypertensive Properties
Anticancer Activity
Antiplatelet Effects
Herbicidal Applications
properties
IUPAC Name |
2-[6-(benzylamino)pyridazin-3-yl]sulfanyl-N-[(2-bromophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN4OS/c21-17-9-5-4-8-16(17)13-23-19(26)14-27-20-11-10-18(24-25-20)22-12-15-6-2-1-3-7-15/h1-11H,12-14H2,(H,22,24)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLYKEMRCTJQFQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=NN=C(C=C2)SCC(=O)NCC3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-(benzylamino)pyridazin-3-yl)thio)-N-(2-bromobenzyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.